1-(2-(4-Methoxyphenyl)-2-oxoethyl)-4-(thiophen-2-yl)piperidine-2,6-dione

• IUPAC Name: 1-[2-(4-methoxyphenyl)-2-oxoethyl]-4-thiophen-2-ylpiperidine-2,6-dione
• InChI: InChI=1S/C18H17NO4S/c1-23-14-6-4-12(5-7-14)15(20)11-19-17(21)9-13(10-18(19)22)16-3-2-8-24-16/h2-8,13H,9-11H2,1H3
• InChI Key: VTASJILRNRWODM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CN2C(=O)CC(CC2=O)C3=CC=CS3
• Molecular Formula: C18H17NO4S
• Molecular Weight: 343.4 g/mol

Description

1-(2-(4-Methoxyphenyl)-2-oxoethyl)-4-(thiophen-2-yl)piperidine-2,6-dione, also known as MTPT, is a synthetic compound that has been widely used in scientific research due to its unique properties. MTPT has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for studying various biological processes. In

Scientific Research Applications

Anti-Inflammatory and Analgesic Activities

Compounds with structures related to 1-(2-(4-Methoxyphenyl)-2-oxoethyl)-4-(thiophen-2-yl)piperidine-2,6-dione have been synthesized and evaluated for their anti-inflammatory and analgesic activities. In a study, novel derivatives exhibited promising activities in this regard, indicating their potential therapeutic applications in treating pain and inflammation (Abu‐Hashem et al., 2011).

Fluorescent Ligands for Receptors

A series of derivatives containing an environment-sensitive fluorescent moiety were synthesized and showed very high to moderate affinity for 5-HT(1A) receptors. These compounds, including a specific derivative with excellent receptor affinity and fluorescence properties, could be valuable in visualizing receptors in cellular studies, highlighting their use in biological research and drug development (Lacivita et al., 2009).

COX-2 Inhibitors and Analgesic Agents

Another study focused on the synthesis of novel compounds derived from visnagenone and khellinone, demonstrating significant COX-2 inhibition, analgesic, and anti-inflammatory activities. These findings suggest the potential of such compounds in developing new treatments for conditions involving inflammation and pain (Abu‐Hashem et al., 2020).

Sigma(1) Receptor Binding and Activity

Derivatives of the compound were prepared to explore affinities and selectivities at sigma(1) and sigma(2) receptors, indicating their utility in neuropharmacology and potential in developing treatments for neurological conditions (Berardi et al., 2005).

NLO Properties and DFT Studies

A novel compound was synthesized and analyzed using various techniques, including DFT/TD-DFT studies. This research sheds light on the structural, electronic, and nonlinear optical (NLO) properties of the compound, contributing to materials science, particularly in areas related to optical materials and electronic devices (Halim & Ibrahim, 2021).